Cas no 1820640-16-1 (3-Bromo-5-piperidinophenol)

• Product Name: 3-Bromo-5-piperidinophenol
• CAS No: 1820640-16-1
• CID: 4619105
• Update Time: 2025-05-20

3-Bromo-5-piperidinophenol Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-piperidinophenol

Additional information on 3-Bromo-5-piperidinophenol

3-Bromo-5-Piperidinophenol: A Comprehensive Overview

3-Bromo-5-piperidinophenol (CAS No. 1820640-16-1) is a versatile organic compound that has garnered significant attention in the fields of pharmaceutical research and materials science. This compound, characterized by its bromine atom substitution at the third position of the phenol ring and a piperidine group at the fifth position, exhibits unique chemical properties that make it a valuable building block in organic synthesis. Recent studies have highlighted its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases.

The synthesis of 3-bromo-5-piperidinophenol involves a series of well-established organic reactions, including nucleophilic aromatic substitution and coupling reactions. Researchers have optimized these processes to achieve high yields and purity, ensuring its suitability for advanced chemical studies. The compound's structure allows for further functionalization, enabling the creation of derivatives with enhanced biological activity or improved pharmacokinetic profiles.

One of the most promising areas of research involving 3-bromo-5-piperidinophenol is its application in medicinal chemistry. Scientists have explored its role as a precursor in the synthesis of bioactive molecules, particularly those with anti-inflammatory, antioxidant, and anticancer properties. For instance, recent studies have demonstrated that derivatives of this compound can inhibit key enzymes involved in inflammation pathways, offering potential treatments for chronic inflammatory diseases such as arthritis and cardiovascular disorders.

In addition to its medicinal applications, 3-bromo-5-piperidinophenol has also found utility in materials science. Its ability to form stable coordination complexes with metal ions has led to its use in the development of new materials for catalysis and sensing applications. Researchers have reported that incorporating this compound into metal-organic frameworks (MOFs) enhances their stability and selectivity, making them ideal candidates for gas storage and separation technologies.

The growing interest in 3-bromo-5-piperidinophenol is also driven by its compatibility with modern analytical techniques. Its distinct UV-vis absorption properties and fluorescence characteristics make it an excellent candidate for use in biosensing applications. Recent advancements in fluorescence-based assays have leveraged these properties to develop highly sensitive detection methods for environmental pollutants and disease biomarkers.

Furthermore, the compound's role in asymmetric synthesis has been explored extensively. By utilizing chiral auxiliary groups derived from 3-bromo-5-piperidinophenol, chemists have achieved enantioselective syntheses of complex molecules with high optical purity. This approach has significantly simplified the production of chiral drugs, reducing costs and improving efficiency in pharmaceutical manufacturing.

In conclusion, 3-bromo-5-piperidinophenol (CAS No. 1820640-16-1) stands as a testament to the versatility of organic compounds in modern science. Its unique chemical structure, coupled with recent advancements in synthetic methodologies and application development, positions it as a key player in both academic research and industrial innovation. As ongoing studies continue to uncover new facets of its potential, this compound is poised to make even greater contributions to the fields of chemistry and medicine.